Cas no 131825-41-7 (3,5-Dimethylisoxazol-4-yl Isocyanate)

3,5-Dimethylisoxazol-4-yl Isocyanate Properties

Names and Identifiers

• Isoxazole,4-isocyanato-3,5-dimethyl-
• 4-isocyanato-3,5-dimethyl-1,2-oxazole
• 4-Isocyanato-3,5-dimethylisoxazole
• 3,5-dimethylisoxazol-4-isocyanate
• 3,5-dimethyl-isoxazol-4-yl isocyanate
• Isoxazole,4-isocyanato-3,5-dimethyl
• BUTTPARK 154\15-63
• 3,5-Dimethyl-4-isocyanatoisoxazole
• 3,5-DIMETHYLISOXAZOLE-4-ISOCYANATE
• 4-Isocyanoto-3,5-dimethyl-isoxazole
• 3,5-DIMETHYLISOXAZOL-4-YL ISOCYANATE
• 3,5-Dimethylisoxazole-4-ylisocyanate
• Isoxazole, 4-isocyanato-3,5-dimethyl-
• 3,5-Dimethylisoxazol-4-ylisocyanate
• JJQYAGYVYNMYGE-UHFFFAOYSA-N
• 4-isocyanato3,5-dimethyl-isoxazole
• 3,5-dimethylisoxazole-4-yl isocyanate
• 131825-41-7
• 3,5 dimethylisoxazol-4-yl isocyanate
• DTXSID60371243
• W-205382
• 3,5-dimethyl isoxazol-4-yl isocyanate
• AKOS000190235
• 4-isocyanato-3,5-dimethyl-isoxazole
• PS-10313
• SCHEMBL635055
• EN300-110528
• 3,5-dimethylisoxazol4-yl isocyanate
• FT-0614693
• MFCD00119910
• 3,5-Dimethylisoxazole-4-isocyanate 97%
• 3,5-Dimethylisoxazole-4-ylisocyanate97%
• 3,5-Dimethylisoxazol-4-yl isocyanate ,95%
• 3,5-Dimethylisoxazol-4-yl isocyanate
• 3,5-Dimethylisoxazole-4-isocyanate
• G37392
• 4-isocyanato-3,5-dimethylisoxazole
• +Expand

• MDL： MFCD00119910
• InChIKey： JJQYAGYVYNMYGE-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H6N2O2/c1-4-6(7-3-9)5(2)10-8-4/h1-2H3
• SMILES： CC1=NOC(=C1N=C=O)C

Computed Properties

• Exact Mass: 138.04300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 138.042927438g/mol
• Heavy Atom Count: 10
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• LogP: 1.25870
• PSA: 55.46000
• Boiling Point: 96-98°C 15mm

3,5-Dimethylisoxazol-4-yl Isocyanate Security Information

• Safety Term：S26-36/37/39
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2206
• Hazard Statement： Irritant
• Risk Phrases： 20/21/22-36/37/38

3,5-Dimethylisoxazol-4-yl Isocyanate Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%